![molecular formula C12H15N3O B2633687 (2-Methoxyphenyl)[(1-methylpyrazol-5-yl)methyl]amine CAS No. 1006450-90-3](/img/structure/B2633687.png)
(2-Methoxyphenyl)[(1-methylpyrazol-5-yl)methyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2-Methoxyphenyl)[(1-methylpyrazol-5-yl)methyl]amine, also known as MPMP, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a derivative of pyrazole and has been found to have a variety of interesting biochemical and physiological effects.
Scientific Research Applications
(2-Methoxyphenyl)[(1-methylpyrazol-5-yl)methyl]amine has been found to have a variety of potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been shown to have neuroprotective effects. Studies have demonstrated that this compound can protect against oxidative stress and inflammation in the brain, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
This compound has also been studied for its potential use in cancer research. Studies have shown that this compound can inhibit the growth of cancer cells in vitro, and may have potential as a chemotherapeutic agent. Additionally, this compound has been found to have anti-inflammatory and analgesic properties, which may have applications in the treatment of chronic pain and inflammatory conditions.
Mechanism of Action
The exact mechanism of action of (2-Methoxyphenyl)[(1-methylpyrazol-5-yl)methyl]amine is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in oxidative stress and inflammation. This compound has also been found to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been found to have a variety of interesting biochemical and physiological effects. Studies have shown that this compound can modulate the activity of certain ion channels in the brain, which may contribute to its neuroprotective effects. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, which may have implications for the treatment of a variety of diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using (2-Methoxyphenyl)[(1-methylpyrazol-5-yl)methyl]amine in lab experiments is its high purity and stability. This compound can be synthesized in large quantities with minimal impurities, which makes it ideal for use in a variety of experiments. Additionally, this compound has been found to have low toxicity, which makes it a safe compound to work with in the lab.
One of the limitations of using this compound in lab experiments is its limited solubility in water. This can make it difficult to work with in certain experiments, and may require the use of organic solvents. Additionally, this compound has a relatively short half-life in vivo, which may limit its potential as a therapeutic agent.
Future Directions
There are many potential future directions for research on (2-Methoxyphenyl)[(1-methylpyrazol-5-yl)methyl]amine. One area of interest is in the development of novel neuroprotective agents based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound, and to identify potential targets for therapeutic intervention.
Another area of interest is in the development of new methods for synthesizing this compound, which may improve yields and reduce costs. Finally, research is needed to further explore the potential applications of this compound in cancer research and other areas of medicine.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely studied for its potential use in scientific research. This compound has a variety of interesting biochemical and physiological effects, and has potential applications in the fields of neuroscience and cancer research. While there are some limitations to using this compound in lab experiments, its high purity and stability make it an ideal compound for a variety of applications. With further research, this compound may have important implications for the treatment of a variety of diseases.
Synthesis Methods
The synthesis of (2-Methoxyphenyl)[(1-methylpyrazol-5-yl)methyl]amine involves a multistep process that starts with the reaction of 2-methoxyphenylboronic acid and 1-methylpyrazole-5-carbaldehyde in the presence of a palladium catalyst. The resulting intermediate is then treated with sodium borohydride and hydrochloric acid to yield the final product, this compound. This synthesis method has been optimized to produce high yields of pure this compound with minimal impurities.
properties
IUPAC Name |
2-methoxy-N-[(2-methylpyrazol-3-yl)methyl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c1-15-10(7-8-14-15)9-13-11-5-3-4-6-12(11)16-2/h3-8,13H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUWQRDBLUCQZOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)CNC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.